7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, commonly referred to as 7-C-2CB, is a heterocyclic compound that belongs to the benzothiazepine family. It is a synthetic drug that has been studied in recent years due to its potential therapeutic applications. 7-C-2CB has been found to possess a range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant properties.
Scientific Research Applications
Inhibition of Plasmalemmal and Mitochondrial Na+/Ca2+ Exchange
7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, also known as CGP-37157, has been studied for its role in inhibiting mitochondrial Na+/Ca2+ exchange. Research shows that CGP-37157 can inhibit over 70% of plasmalemmal NCX activity in cerebellar granule cells but not NCKX activity, which is significant for understanding calcium homeostasis in neurons (Czyż & Kiedrowski, 2003).
Synthesis and Biological Evaluation
Research has been conducted on the synthesis and biological evaluation of various substituted 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones. These substances, including variants of 7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, have been studied for their vasodilating, antihypertensive, and platelet aggregation-inhibitory activities (Inoue et al., 1997).
Attenuation of Free Fatty Acid Efflux During Ischemia-Reperfusion Injury
The compound has been investigated for its effects during ischemia-reperfusion injury in the rat cerebral cortex. CGP-37157 significantly inhibited the efflux of free fatty acids during both ischemia and reperfusion, indicating its potential in preventing activation of phospholipases following ischemic insults (Pilitsis et al., 2002).
Solution-Phase Parallel Synthesis
A study on the practical and efficient parallel methods for synthesizing various substituted 2,3-dihydro-1,5-benzothiazepin-4(5H)-ones, including 7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, provides insights into accessing diverse chemical structures for further research (Zhao & Liu, 2007).
Anti-Ulcer and Gastric Secretory Inhibiting Agent
The synthesis of (-)-cis-2,3-Dihydro-3-(4-methylpiperazinylmethyl)-2-phenyl-1,5-benzothiazepin-4(5H)-one hydrochloride (BTM-1086), a compound closely related to 7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one, shows potent anti-ulcer and gastric secretory inhibiting activities, indicating therapeutic potential (Ohno et al., 1983).
properties
IUPAC Name |
7-chloro-5-[(2-chlorophenyl)methyl]-2,3-dihydro-1,5-benzothiazepin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2NOS/c17-12-5-6-15-14(9-12)19(16(20)7-8-21-15)10-11-3-1-2-4-13(11)18/h1-6,9H,7-8,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLACGRKQMLDHHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(C=C(C=C2)Cl)N(C1=O)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-5-(2-chlorobenzyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.